Cas no 1824632-51-0 ((5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol)

• Product Name: (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol
• CAS No: 1824632-51-0
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5304353
• PubChem ID: 122458915
• Update Time: 2026-03-10

(5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (8-FLUORO-2-OXA-6-AZA-SPIRO[3.4]OCT-8-YL)-METHANOL
• (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol
• {8-fluoro-2-oxa-6-azaspiro[3.4]octan-8-yl}methanol

• Inchi： 1S/C7H12FNO2/c8-7(3-10)2-9-1-6(7)4-11-5-6/h9-10H,1-5H2
• InChI Key： NHAFZSJSLQZPGK-UHFFFAOYSA-N
• SMILES： FC1(CO)CNCC21COC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: -1.1
• Topological Polar Surface Area: 41.5

Additional information on (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol

Introduction to (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic strategies. Among these, (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol, identified by its CAS number 1824632-51-0, has emerged as a compound of significant interest due to its unique structural and functional properties. This spirocyclic ether derivative combines a fluorinated aromatic ring with an azaspiro structure, making it a versatile scaffold for drug discovery and molecular innovation.

The compound's structure, characterized by a spiro linkage between a cyclohexane ring and an azabicycloheptane moiety, contributes to its distinctive conformational flexibility. This flexibility is crucial in drug design, as it allows the molecule to interact with biological targets in multiple ways, enhancing binding affinity and selectivity. The presence of a fluorine atom at the 5-position further enhances its pharmacological potential by improving metabolic stability and lipophilicity, key factors in drug efficacy.

In recent years, the field of chemical biology has seen a surge in the exploration of spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit unique biological activities. (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol is no exception, with studies suggesting its potential in modulating various biological pathways. Its incorporation into drug-like molecules has led to the development of novel compounds with applications in oncology, immunology, and neurology.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The spirocyclic core of (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol provides a scaffold that can be modified to target specific kinase domains, offering a promising avenue for the development of targeted therapies.

Recent research has highlighted the compound's potential in inhibiting tyrosine kinases, which are overactive in many cancer types. By binding to the ATP-binding site of these kinases, (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol-derived molecules can disrupt downstream signaling cascades, leading to tumor suppression. Preclinical studies have demonstrated encouraging results in cell-based assays, suggesting that further exploration of this scaffold could yield lead compounds for clinical development.

The fluorine atom in the molecule also plays a critical role in its pharmacokinetic properties. Fluorinated aromatic rings are known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. This makes (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-yl)methanol an attractive candidate for drug development, as it can potentially improve oral bioavailability and therapeutic efficacy.

In addition to its kinase inhibition properties, this compound has shown promise in other therapeutic areas. For instance, studies have indicated that derivatives of (5-fluoro-2-oxa-7-azaspiro[3.4]octan-5-ylmethanol) can modulate immune responses by interacting with immune receptors such as CD40 and PD-L1. These interactions are crucial in immunotherapy, particularly in checkpoint inhibitor-based treatments for cancer.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The spirocyclic core is typically constructed through intramolecular cyclization reactions, while the fluorination step requires precise control to ensure high yield and selectivity. Advances in catalytic methods have made it possible to introduce fluorine atoms efficiently, enabling the scalable production of this valuable intermediate.

The versatility of (5-fluoro-oxa-spiro-[3.]4.] octan]- 5 - ylmethanol extends beyond its applications as a kinase inhibitor and immunomodulator. Its unique structural features make it an excellent starting point for generating libraries of diverse bioactive molecules through combinatorial chemistry approaches. By modifying different parts of the scaffold—such as introducing additional functional groups or altering the spiro linkage—chemists can explore new chemical spaces and discover novel therapeutic agents.

The integration of computational methods into drug discovery has further accelerated the exploration of this compound's potential. Molecular modeling techniques allow researchers to predict how different derivatives will interact with biological targets before synthesizing them experimentally. This approach not only saves time but also reduces costs associated with traditional trial-and-error screening methods.

In conclusion,(5-fluoro-oxa-spiro-[3.]4.] octan]- 5 - ylmethanol represents a significant advancement in chemical biology with far-reaching implications for drug development.* Its unique structural features,* combined* with* its* demonstrated biological activities,* make* it* an invaluable tool* for* medicinal chemists.* As research* continues* to uncover new applications* for* this* compound,* we can expect* further breakthroughs* that will benefit patients worldwide.* The future* holds* great promise,* as ongoing studies aim* to translate these findings into effective therapeutics.* With continued innovation,* (5-fluoro-oxa-spiro-[3.]4.] octan]- 5 - ylmethanol may pave* the way* for next-generation treatments across multiple therapeutic areas.*